Cas no 2224514-83-2 (3,3-Dimethyl-4-[1-[(2-phenylpyrimidin-5-yl)methyl]piperidin-4-yl]azetidin-2-one)

• Product Name: 3,3-Dimethyl-4-[1-[(2-phenylpyrimidin-5-yl)methyl]piperidin-4-yl]azetidin-2-one
• CAS No: 2224514-83-2
• MF: C₂₁H₂₆N₄O
• MW: 350.457344532013
• CID: 5412163
• PubChem ID: 136551042
• Update Time: 2025-10-31

3,3-Dimethyl-4-[1-[(2-phenylpyrimidin-5-yl)methyl]piperidin-4-yl]azetidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2224514-83-2
• AKOS033928347
• 3,3-dimethyl-4-{1-[(2-phenylpyrimidin-5-yl)methyl]piperidin-4-yl}azetidin-2-one
• 3,3-Dimethyl-4-[1-[(2-phenylpyrimidin-5-yl)methyl]piperidin-4-yl]azetidin-2-one
• EN300-26589313
• Z2493760355

• Inchi： 1S/C21H26N4O/c1-21(2)18(24-20(21)26)16-8-10-25(11-9-16)14-15-12-22-19(23-13-15)17-6-4-3-5-7-17/h3-7,12-13,16,18H,8-11,14H2,1-2H3,(H,24,26)
• InChI Key： WWSXZZYSMKXTLQ-UHFFFAOYSA-N
• SMILES： O=C1C(C)(C)C(C2CCN(CC3=CN=C(C4C=CC=CC=4)N=C3)CC2)N1

Computed Properties

• Exact Mass: 350.21066147g/mol
• Monoisotopic Mass: 350.21066147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.1Ų

Additional information on 3,3-Dimethyl-4-[1-[(2-phenylpyrimidin-5-yl)methyl]piperidin-4-yl]azetidin-2-one

Introduction to 3,3-Dimethyl-4-[1-[(2-phenylpyrimidin-5-yl)methyl]piperidin-4-yl]azetidin-2-one (CAS No. 2224514-83-2)

3,3-Dimethyl-4-[1-[(2-phenylpyrimidin-5-yl)methyl]piperidin-4-yl]azetidin-2-one, identified by its CAS number 2224514-83-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its complex heterocyclic structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The intricate arrangement of functional groups within its framework suggests a high degree of molecular recognition capabilities, which are pivotal in the design of targeted drug therapies.

The compound’s structure incorporates several key motifs that are frequently explored in drug discovery: a pyrimidine ring, a piperidine moiety, and an azetidinone backbone. These components are not only structurally diverse but also biologically relevant. The pyrimidine ring, for instance, is a common scaffold in many bioactive molecules and has been extensively studied for its role in various biological pathways. Its presence in this compound hints at potential interactions with enzymes or receptors that rely on pyrimidine-based structures.

The piperidine moiety is another notable feature of this molecule. Piperidine derivatives are well-documented for their pharmacological properties, including antimicrobial, antiviral, and anti-inflammatory activities. The incorporation of a substituted piperidine group into the azetidinone core likely enhances the compound’s ability to interact with biological targets, thereby increasing its therapeutic potential. This structural feature is particularly relevant in the context of recent research that highlights the importance of piperidine derivatives in modulating protein-protein interactions and enzyme inhibition.

Moreover, the azetidinone backbone is known for its versatility in drug design. Azetidinones have been explored as intermediates in the synthesis of various bioactive compounds due to their ability to adopt multiple conformations that can optimize binding affinity to biological targets. In this compound, the azetidinone ring is further functionalized with a methyl group at the 3-position and an N-substituted piperidine at the 4-position, which likely contributes to its unique pharmacological profile.

One of the most compelling aspects of 3,3-Dimethyl-4-[1-[(2-phenylpyrimidin-5-yl)methyl]piperidin-4-yl]azetidin-2-one is its potential as a lead compound for further derivatization. The presence of multiple reactive sites—such as the pyrimidine ring and the piperidine moiety—provides opportunities for structural optimization through medicinal chemistry approaches. This flexibility is particularly valuable in modern drug discovery pipelines, where rapid iteration and diversification of molecular structures are essential for identifying compounds with improved efficacy and reduced toxicity.

Recent advancements in computational chemistry have further enhanced the utility of such complex molecules. High-throughput virtual screening (HTVS) and molecular docking studies have enabled researchers to predict binding affinities and interactions between 3,3-Dimethyl-4-[1-[(2-phenylpyrimidin-5-yl)methyl]piperidin-4-yl]azetidin-2-one and various biological targets with remarkable accuracy. These computational tools have been instrumental in identifying promising candidates for experimental validation, thereby accelerating the drug discovery process.

In addition to its structural complexity, this compound exhibits intriguing pharmacokinetic properties. Preliminary studies suggest that it possesses favorable solubility characteristics, which are critical for oral bioavailability. Furthermore, its metabolic stability appears to be advantageous for achieving prolonged therapeutic effects. These attributes make it an attractive candidate for further investigation in preclinical models.

The synthesis of 3,3-Dimethyl-4-[1-[(2-phenylpyrimidin-5-yld)methyl)piperidin]-4-yIazetidInonE (CAS No. 2224514 - 83 - 2) involves multi-step organic transformations that showcase the synthetic prowess required to construct such intricate molecules. Key synthetic strategies include nucleophilic substitution reactions, cyclization processes, and functional group interconversions. Each step must be carefully optimized to ensure high yields and purity, which are essential for subsequent biological evaluation.

The role of (2-phEnylpyrimIdIne - 5 - yl)methyI substituent cannot be overstated; it introduces a unique electronic and steric environment that can modulate binding interactions with biological targets. Pyrimidine-based substituents are known to engage in hydrogen bonding and π-stacking interactions, which are critical for achieving high-affinity binding. The methyl group appended to this moiety further enhances its ability to interact with hydrophobic pockets on protein surfaces.

Current research trends indicate that compounds like 3,3-DimethyI - 4-[I - [(Z - phenyIpyrimIdIne - 5 - yI)methyll)piperIdIne - 4 - yI]azetiDInonE (CAS No . 2224514 - 83 - 82) are being explored for their potential in treating a variety of diseases. For instance,(Z-phEnyIpyrimIdIne) - based compouinds have shown promise i n anti-cancer therapies due t o their ability t o inhibit key enzymatic pathways involved i n cell proliferation . Similarly, piperIdine derivatIves have been investigated fOr their anti-inflammatory properties . T he combInatIon o f these featu res makes thIs compoun d an i nterestIng candIDate fOr multIpIe therapeutic applIcatIons .

Another area where thIs compoun d holds promIs e i s i n targetEd dr ug delIver systems . By functIonAlizIng t he azetIdInone backb one wIt h molecula r recogntIon elements , It couId be integra ted i nto nanovehiICLES or polymeric maTriXes designed t o speCIfICally deliVer therapeutIC ag ents t o targeteD tissuEs or celLS . Such approaChes ha ve beeN showN tO enhancE dr uG effiCacy anD reduce side effeCts by minImIZIng systemIC absorptiOn .

The biotransformatIon potentIal oF 3,3-DImethyL - 4-[ I - [((Z-phEnyIpyrImIdIne - S - yl)methyll)piperIdIne - S-yIl)azetiDInonE (CAS No . 2224514 _ 83 _ S _ ) iS anotheR area oF curIOUSItY . RecenT stuDieS have demons trat ed tha t some compl ex heterocyclic compoun ds can be subJeCt tO enzymatic modIfICatIon , lea ding t o new active metabolites wIt h altered pharmacologICaL propertieS . ThIs aspect IS par tICularly impoRtan t i n deveLoPMenT strategies where metaboLic activitY playS a cruciaL rolE i n dr uG effiCacy anD safetY .

In conClusion,33-DImethyL _ 44-[11_[((Z-phEnyIpyrImIdIne _ SS-yIl)methyll)piperIdIne _ SS-yIl)azetiDInonE (CAS No . 2224514 _ SS _ S _ ) representS a promIs ing lead comPOund wiTh immense theraPeu tic poSSibilitieS . Its comPLex structuRe , combiNatiOn oF functiONal groUPS , anD curRent reseaRch trendS all suggeST tha t It haS thReaCuSe-potentiAl applicaTiOnS acrosS vaRious diseaSe areaS . FurtherteRe reseaRch , incLUdiNg both computaTional an experimental invEstigaTion , wIll be neCeSSary tO fully eValuate Its pharMacologicaL proFile anD deVelop poSSible therapeutIC applicaTiOnS .